7-methoxy-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide
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Description
7-methoxy-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H28N2O4 and its molecular weight is 372.465. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
One aspect of research focuses on the synthesis of novel compounds derived from benzofuran and related structures, emphasizing their potential as anti-inflammatory and analgesic agents. Abu‐Hashem et al. (2020) synthesized novel compounds derived from benzofuran, exploring their anti-inflammatory and analgesic activities, highlighting the versatility of benzofuran derivatives in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, Ikemoto et al. (2005) developed a practical synthesis method for an orally active CCR5 antagonist, showcasing the chemical synthesis advancements for compounds with potential therapeutic applications (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).
Biological Activities and Applications
Research into the biological activities of benzofuran derivatives and structurally similar compounds also indicates potential therapeutic uses. For instance, the synthesis of antiallergic compounds and their evaluation for antiallergic activity, as discussed by Nohara et al. (1985), suggests the potential for developing new treatments based on these chemical structures (Nohara, Ishiguro, Ukawa, Sugihara, Maki, & Sanno, 1985). Furthermore, the extraction and characterization of 2-aryl benzofuran derivatives from natural sources by Luo, He, and Li (2007) demonstrate the interest in these compounds for their biological activities, which could extend to the compound of interest (Luo, He, & Li, 2007).
Properties
IUPAC Name |
7-methoxy-N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O4/c1-25-18-4-2-3-16-13-19(27-20(16)18)21(24)22-14-15-5-9-23(10-6-15)17-7-11-26-12-8-17/h2-4,13,15,17H,5-12,14H2,1H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIWWASGXRMWPQB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC3CCN(CC3)C4CCOCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.